Cas no 1352925-81-5 (3-bromo-1-ethyl-1H-1,2,4-triazole-5-carbaldehyde)

• Product Name: 3-bromo-1-ethyl-1H-1,2,4-triazole-5-carbaldehyde
• CAS No: 1352925-81-5
• MF: C₅H₆BrN₃O
• MW: 204.024639606476
• CID: 6205999
• PubChem ID: 129972900
• Update Time: 2025-10-17

3-bromo-1-ethyl-1H-1,2,4-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• DTXSID601217331
• EN300-7656451
• 1352925-81-5
• 3-bromo-1-ethyl-1H-1,2,4-triazole-5-carbaldehyde
• SCHEMBL23213632
• 1H-1,2,4-Triazole-5-carboxaldehyde, 3-bromo-1-ethyl-
• Z1486021492

• Inchi： 1S/C5H6BrN3O/c1-2-9-4(3-10)7-5(6)8-9/h3H,2H2,1H3
• InChI Key： LTLGKPBAWLYIJQ-UHFFFAOYSA-N
• SMILES： BrC1N=C(C=O)N(CC)N=1

Computed Properties

• Exact Mass: 202.96942g/mol
• Monoisotopic Mass: 202.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-bromo-1-ethyl-1H-1,2,4-triazole-5-carbaldehyde

Introduction to 3-bromo-1-ethyl-1H-1,2,4-triazole-5-carbaldehyde (CAS No. 1352925-81-5)

3-bromo-1-ethyl-1H-1,2,4-triazole-5-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1352925-81-5, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aldehyde features a triazole core substituted with a bromine atom at the 3-position and an ethyl group at the 1-position, terminated with a formyl group at the 5-position. Its unique structural attributes make it a valuable intermediate in the development of novel bioactive molecules.

The compound belongs to the triazole class of heterocycles, which are widely recognized for their diverse pharmacological properties. Triazoles exhibit a broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The presence of the bromine substituent in 3-bromo-1-ethyl-1H-1,2,4-triazole-5-carbaldehyde enhances its reactivity, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures for drug discovery.

The aldehyde functionality at the 5-position provides a reactive site for further derivatization, enabling the synthesis of various pharmacophores. This versatility has been exploited in recent years to develop inhibitors targeting enzyme-catalyzed processes relevant to diseases such as cancer and neurodegenerative disorders. For instance, derivatives of this compound have shown promise in modulating kinases and other therapeutic targets by serving as scaffolds for structure-based drug design.

Recent advancements in medicinal chemistry have highlighted the importance of 3-bromo-1-ethyl-1H-1,2,4-triazole-5-carbaldehyde in generating novel small-molecule inhibitors. A notable study published in 2022 demonstrated its utility in synthesizing potent inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory pathways. The bromine atom facilitates palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups that enhance binding affinity to the target protein. This approach has led to the discovery of compounds with improved selectivity and reduced off-target effects compared to existing therapeutics.

The ethyl substituent at the 1-position of the triazole ring contributes to steric hindrance and electronic modulation, influencing the compound's interaction with biological targets. This feature has been leveraged to optimize pharmacokinetic properties, such as solubility and metabolic stability. Computational studies have further revealed that subtle modifications around this core structure can significantly alter binding modes and efficacy profiles. Such insights are critical for designing next-generation drugs with enhanced therapeutic outcomes.

In addition to its applications in kinase inhibition, 3-bromo-1-ethyl-1H-1,2,4-triazole-5-carbaldehyde has been explored as a precursor in antifungal drug development. Fungal infections pose a growing challenge due to rising resistance rates, necessitating innovative therapeutic strategies. The triazole scaffold is well-documented for its antifungal activity, and modifications such as halogenation have been shown to enhance potency against resistant strains. Researchers have utilized this compound to develop novel analogs with improved efficacy against Candida albicans and other fungal pathogens.

The synthesis of 3-bromo-1-ethyl-1H-1,2,4-triazole-5-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes cyclization of ethyl hydrazinate derivatives with nitrile oxides or diazo compounds followed by bromination and formylation under controlled conditions. Advances in catalytic methods have streamlined these processes, improving yields and reducing environmental impact. Green chemistry principles have also been integrated into synthetic protocols to minimize hazardous waste generation.

The compound's reactivity makes it an attractive building block for library synthesis programs aimed at identifying bioactive molecules rapidly. High-throughput screening (HTS) campaigns have utilized derivatives of this scaffold to discover hits with potential therapeutic value. For example, fragment-based drug design approaches have leveraged analogs of 3-bromo-1-ethyl-1H-1,2,4-triazole-5-carbaldehyde to probe binding pockets of protein targets at an atomic level. This strategy has led to the identification of novel chemical entities with high affinity and selectivity.

Future research directions may focus on expanding the chemical space accessible through modifications of this core structure. Techniques such as directed evolution or DNA-encoded library screening could be employed to generate diverse libraries for screening against elusive targets like protein-protein interactions or nucleic acid-based therapies. The integration of machine learning models into virtual screening processes promises to accelerate the discovery pipeline by predicting promising derivatives before experimental synthesis.

In conclusion,3-bromo-1-ethyl-1H-1,2,4-triazolecarbaldehyde (CAS No. 1352925–81–5) represents a versatile intermediate with broad applications in pharmaceutical research and drug development. Its unique structural features enable diverse synthetic manipulations that yield bioactive molecules targeting various diseases. As our understanding of biological pathways continues to evolve，this compound will remain instrumental in discovering next-generation therapeutics capable of addressing unmet medical needs.